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A Comprehensive Guide to Evaluating the Accuracy of Seismic Inversion for Reservoir

Properties

In the realm of oil and gas exploration and production, the precise characterization of reservoir

properties is paramount for optimizing resource recovery and minimizing risks. Seismic

inversion stands as a cornerstone geophysical technique, transforming seismic reflection data

into quantitative rock-property descriptions of a reservoir. This guide provides a comparative

analysis of various seismic inversion methods, supported by experimental data, to assist

researchers and scientists in evaluating their accuracy for determining reservoir properties

such as porosity, lithology, and fluid saturation.

Comparative Analysis of Seismic Inversion
Techniques
Seismic inversion methodologies can be broadly categorized into deterministic and stochastic

approaches, each with its own set of algorithms and inherent strengths and limitations.

Deterministic methods yield a single, best-fit model of the subsurface, while stochastic methods

generate multiple possible models, thereby providing a measure of uncertainty.

The accuracy of these methods is often evaluated by comparing the inverted reservoir

properties with direct measurements from well logs. The correlation coefficient (R) and

prediction error are key metrics used in this validation process. A higher correlation coefficient

and lower prediction error indicate a more accurate inversion result.
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Data Presentation: Quantitative Comparison of Inversion Methods for Porosity Prediction

The following table summarizes the typical range of correlation coefficients and prediction

errors observed in various studies when predicting porosity using different seismic inversion

techniques. It is important to note that these values are context-dependent and can vary based

on the quality of seismic data, the geological complexity of the reservoir, and the availability

and quality of well data.
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Inversion
Method
Category

Specific
Technique

Typical
Correlation
Coefficient (R)
with Well Log
Porosity

Typical
Porosity
Prediction
Error

Key
Characteristic
s

Deterministic
Model-Based

Inversion (MBI)
0.85 - 0.99[1] Low to Moderate

Relies on an

initial low-

frequency model

from well logs;

provides a

single, stable

solution.

Colored

Inversion (CI)
0.70 - 0.85 Moderate

A simpler method

that shapes the

seismic spectrum

to match the

earth's reflectivity

spectrum; less

reliant on a

detailed initial

model.

Sparse Spike

Inversion (SSI)
0.80 - 0.95 Low to Moderate

Assumes the

earth's reflectivity

consists of a

series of sparse

spikes; can

provide high-

resolution

results.

Stochastic Geostatistical

Inversion (e.g.,

Sequential

Gaussian

Simulation)

0.80 - 0.95 Low to Moderate Generates

multiple high-

resolution

models

consistent with

seismic and well
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data; provides

uncertainty

quantification.[2]

Probabilistic

Neural Network

(PNN)

0.85 - 0.99[1] Low

Utilizes machine

learning to

establish a non-

linear

relationship

between seismic

attributes and

reservoir

properties.[2]

Experimental Protocols
A robust evaluation of seismic inversion accuracy requires a systematic experimental workflow.

The following protocol outlines the key steps for comparing the performance of different

inversion methods.

1. Data Preparation and Quality Control (QC)

Seismic Data:

Acquire 3D post-stack or pre-stack seismic data covering the reservoir interval.

Apply standard seismic processing steps, including noise attenuation, multiple removal,

and migration, to enhance data quality.

For pre-stack inversion, gather conditioning is crucial to preserve amplitude versus offset

(AVO) information.

Well Log Data:

Collect a comprehensive suite of well logs, including sonic (compressional and shear),

density, gamma-ray, and porosity logs from multiple wells within the seismic survey area.

Perform well log editing and environmental corrections to ensure data quality.
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One or more wells should be reserved as "blind wells" for validating the inversion results.

[3]

2. Well-to-Seismic Tie

Generate a synthetic seismogram at each well location using the sonic and density logs.

Correlate the synthetic seismogram with the seismic trace at the well location to establish a

reliable time-depth relationship.

Extract a representative seismic wavelet from the data. Accurate wavelet estimation is critical

for the success of the inversion.[4]

3. Low-Frequency Model Building (for Model-Based Inversion)

Create an initial low-frequency model of the desired reservoir property (e.g., acoustic

impedance) by interpolating well log data between wells, guided by seismic horizons.

4. Seismic Inversion

Apply the selected seismic inversion algorithms (e.g., Model-Based, Colored, Sparse Spike,

Geostatistical) to the seismic data.

For each method, optimize the inversion parameters to achieve the best possible match

between the synthetic seismic generated from the inverted model and the original seismic

data.

5. Validation and Accuracy Assessment

Cross-Validation:

At the well locations used for the inversion, compare the inverted reservoir property (e.g.,

porosity) with the actual well log measurements.

Calculate the correlation coefficient and root-mean-square (RMS) error between the

inverted and well log curves.

Blind Well Test:
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At the location of the "blind well" (which was not used in the inversion process), compare

the predicted reservoir property from the inversion with the actual well log data.

This provides an unbiased assessment of the inversion's predictive power away from the

control points.[3]

Mandatory Visualization
Diagram 1: General Workflow for Seismic Inversion
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To cite this document: BenchChem. [Evaluating the accuracy of seismic inversion for
reservoir properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-
inversion-for-reservoir-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-inversion-for-reservoir-properties
https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-inversion-for-reservoir-properties
https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-inversion-for-reservoir-properties
https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-inversion-for-reservoir-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1179459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

